Cas no 2227676-00-6 (methyl (3R)-3-(5-fluoro-2-hydroxyphenyl)-3-hydroxypropanoate)

• Product Name: methyl (3R)-3-(5-fluoro-2-hydroxyphenyl)-3-hydroxypropanoate
• CAS No: 2227676-00-6
• MF: C₁₀H₁₁FO₄
• MW: 214.190346956253
• CID: 6257461
• PubChem ID: 165782580
• Update Time: 2025-05-19

methyl (3R)-3-(5-fluoro-2-hydroxyphenyl)-3-hydroxypropanoate Chemical and Physical Properties

Names and Identifiers

• methyl (3R)-3-(5-fluoro-2-hydroxyphenyl)-3-hydroxypropanoate
• EN300-1824679
• 2227676-00-6

• Inchi： 1S/C10H11FO4/c1-15-10(14)5-9(13)7-4-6(11)2-3-8(7)12/h2-4,9,12-13H,5H2,1H3/t9-/m1/s1
• InChI Key： XQMHJFLKYYAYMY-SECBINFHSA-N
• SMILES： FC1C=CC(=C(C=1)[C@@H](CC(=O)OC)O)O

Computed Properties

• Exact Mass: 214.06413699g/mol
• Monoisotopic Mass: 214.06413699g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 66.8Ų

Additional information on methyl (3R)-3-(5-fluoro-2-hydroxyphenyl)-3-hydroxypropanoate

Comprehensive Overview of Methyl (3R)-3-(5-Fluoro-2-Hydroxyphenyl)-3-Hydroxypropanoate (CAS No. 2227676-00-6)

Methyl (3R)-3-(5-fluoro-2-hydroxyphenyl)-3-hydroxypropanoate (CAS No. 2227676-00-6) is a chiral ester compound with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a fluorinated aromatic ring and a hydroxypropanoate moiety, makes it a valuable intermediate in the synthesis of bioactive molecules. This compound has garnered attention due to its relevance in drug discovery, particularly in the development of enzyme inhibitors and anti-inflammatory agents.

The growing interest in fluorinated compounds stems from their enhanced metabolic stability and bioavailability, which are critical factors in modern drug design. Researchers are increasingly exploring methyl (3R)-3-(5-fluoro-2-hydroxyphenyl)-3-hydroxypropanoate for its potential applications in targeting G-protein-coupled receptors (GPCRs) and kinase pathways, which are hot topics in precision medicine. Its chiral center at the 3R position further adds to its stereoselective utility in asymmetric synthesis.

In the context of green chemistry, this compound aligns with the demand for sustainable synthetic routes. Recent studies highlight its role in catalyzed reactions, such as enantioselective hydrogenation, which reduces waste and improves efficiency. The 5-fluoro-2-hydroxyphenyl group in its structure is particularly noteworthy, as fluorinated phenols are often linked to improved pharmacokinetic properties in drug candidates.

From an analytical perspective, CAS No. 2227676-00-6 is characterized using advanced techniques like NMR spectroscopy and high-resolution mass spectrometry (HRMS). These methods confirm its purity and stereochemical integrity, which are essential for reproducibility in research. The compound’s logP value and solubility profile are also frequently studied, as they influence its behavior in biological systems.

Given the rise of AI-driven drug discovery, methyl (3R)-3-(5-fluoro-2-hydroxyphenyl)-3-hydroxypropanoate has been featured in computational models predicting ligand-receptor interactions. Its structural motifs are often queried in databases like PubChem and ChEMBL, reflecting its relevance in cheminformatics. Researchers also investigate its potential as a prodrug due to the ester group’s hydrolytic lability under physiological conditions.

In summary, methyl (3R)-3-(5-fluoro-2-hydroxyphenyl)-3-hydroxypropanoate (CAS No. 2227676-00-6) represents a versatile building block in medicinal chemistry. Its combination of fluorine substitution, chirality, and ester functionality positions it at the forefront of innovations in drug development and sustainable synthesis. As the scientific community continues to explore its applications, this compound is poised to play a pivotal role in addressing unmet medical needs.